1H-1-Benzazepine-1-acetic acid, 3-(((1-((2R)-2-carboxy-4-(1-naphthalenyl)butyl)cyclopentyl)carbonyl)amino)-2,3,4,5-tetrahydro-2-oxo-, (3S)-
Overview
Description
SLV-334 is under investigation in clinical trial NCT00735085 (A Phase 2a Dose Escalation Study With SLV334 in Patients With Traumatic Brain Injury.).
Scientific Research Applications
Synthesis and Structural Analysis
- Optical Activity and ACE Inhibition: The compound has been synthesized for its properties as an optically active angiotensin-converting enzyme (ACE) inhibitor (Boyer et al., 1988).
- Structure-Activity Profile: Research includes the preparation of derivatives of this compound to understand its inhibitory effect on angiotensin-converting enzyme, revealing insights into its structure-activity relationship (Stanton et al., 1985).
Analytical Techniques
- GC-MS Quantification: A gas chromatography-mass spectrometric method has been developed for quantifying this compound and its metabolites in plasma and urine, highlighting its utility in pharmacokinetic studies (Kaiser et al., 1987).
Synthetic Methodologies
- Novel Synthesis Processes: Studies focus on the synthesis of intermediate compounds of benazepril hydrochloride, a drug derived from this chemical, providing insights into novel synthetic pathways (Hassan et al., 2007).
Potential Therapeutic Applications
- Antiparasitic Properties: Tetrahydro-1-benzazepines, structurally related to this compound, have shown potential as antiparasitic drugs for diseases like Chagas disease and leishmaniasis (Macías et al., 2016).
Drug Synthesis and Development
- Advances in Drug Synthesis: Progress in synthesizing benazepril hydrochloride, a derivative of this compound, has been reviewed, including analysis of various synthesis methods for key intermediates (Ji Peng-wei, 2010).
properties
CAS RN |
182821-33-6 |
|---|---|
Product Name |
1H-1-Benzazepine-1-acetic acid, 3-(((1-((2R)-2-carboxy-4-(1-naphthalenyl)butyl)cyclopentyl)carbonyl)amino)-2,3,4,5-tetrahydro-2-oxo-, (3S)- |
Molecular Formula |
C33H36N2O6 |
Molecular Weight |
556.6 g/mol |
IUPAC Name |
(2R)-2-[[1-[[(3S)-1-(carboxymethyl)-2-oxo-4,5-dihydro-3H-1-benzazepin-3-yl]carbamoyl]cyclopentyl]methyl]-4-naphthalen-1-ylbutanoic acid |
InChI |
InChI=1S/C33H36N2O6/c36-29(37)21-35-28-13-4-2-9-24(28)16-17-27(30(35)38)34-32(41)33(18-5-6-19-33)20-25(31(39)40)15-14-23-11-7-10-22-8-1-3-12-26(22)23/h1-4,7-13,25,27H,5-6,14-21H2,(H,34,41)(H,36,37)(H,39,40)/t25-,27+/m1/s1 |
InChI Key |
LOFDNSDPZTVIIO-VPUSJEBWSA-N |
Isomeric SMILES |
C1CCC(C1)(C[C@@H](CCC2=CC=CC3=CC=CC=C32)C(=O)O)C(=O)N[C@H]4CCC5=CC=CC=C5N(C4=O)CC(=O)O |
Canonical SMILES |
C1CCC(C1)(CC(CCC2=CC=CC3=CC=CC=C32)C(=O)O)C(=O)NC4CCC5=CC=CC=C5N(C4=O)CC(=O)O |
Other CAS RN |
182821-33-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Morpholin-4-yl-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B3062093.png)
![2-(2-Furanyl)-7-(3-phenylpropyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine](/img/structure/B3062102.png)
![Acetamide, N-[4-(dimethylamino)-2-butyn-1-yl]-N-methyl-](/img/structure/B3062155.png)
![(9R)-7-[[3,5-bis(trifluoromethyl)phenyl]methyl]-9-methyl-5-(4-methylphenyl)-8,9,10,11-tetrahydro-[1,4]diazocino[2,1-g][1,7]naphthyridine-6,13-dione](/img/structure/B3062160.png)
